Cas no 1305324-97-3 (6-Bromo-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo3,2-bpyridine)

• Product Name: 6-Bromo-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo3,2-bpyridine
• CAS No: 1305324-97-3
• MF: C₁₃H₈BrIN₂O₂S
• MW: 463.088293075562
• MDL: MFCD20487010
• CID: 4693310
• Update Time: 2025-05-21

6-Bromo-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine
• 1-(benzenesulfonyl)-6-bromo-3-iodopyrrolo[3,2-b]pyridine
• 6-Bromo-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine, AldrichCPR
• 6-Bromo-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo3,2-bpyridine

• MDL： MFCD20487010
• Inchi： 1S/C13H8BrIN2O2S/c14-9-6-12-13(16-7-9)11(15)8-17(12)20(18,19)10-4-2-1-3-5-10/h1-8H
• InChI Key： UGPXIJAFCPVHRH-UHFFFAOYSA-N
• SMILES： IC1=CN(C2=CC(=CN=C21)Br)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 450
• Topological Polar Surface Area: 60.3

Additional information on 6-Bromo-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo3,2-bpyridine

Comprehensive Overview of 6-Bromo-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine (CAS No. 1305324-97-3)

6-Bromo-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine (CAS No. 1305324-97-3) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both bromo and iodo substituents, along with the phenylsulfonyl group, makes this molecule a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

In recent years, the demand for pyrrolopyridine derivatives has surged due to their potential applications in targeting kinases and other enzymes involved in cancer and inflammatory diseases. Researchers are particularly interested in 6-Bromo-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine as a building block for designing novel small-molecule inhibitors. Its unique structure allows for further functionalization, enabling the development of compounds with enhanced selectivity and potency. This aligns with the growing trend in precision medicine, where tailored therapies are designed to address specific genetic mutations.

The synthesis of 6-Bromo-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine typically involves multi-step organic transformations, including halogenation and sulfonylation reactions. Its CAS No. 1305324-97-3 serves as a unique identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. The compound's stability under various conditions makes it suitable for long-term storage and transportation, a critical factor for pharmaceutical manufacturers and contract research organizations (CROs).

From an industrial perspective, 6-Bromo-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine is often discussed in forums and publications focusing on green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and improve yields, addressing environmental concerns while maintaining cost-effectiveness. This resonates with the broader push toward ESG (Environmental, Social, and Governance) compliance in the chemical sector.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for reproducible results in biological assays. The compound's logP and solubility profiles are also critical parameters evaluated during preclinical development, as they influence bioavailability and pharmacokinetics.

In the context of drug discovery, 6-Bromo-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine is frequently cited in patents and academic papers related to kinase inhibitors and signal transduction modulators. Its scaffold is particularly valuable for targeting JAK-STAT pathways, which play a role in autoimmune disorders and oncology. This has led to collaborations between academia and biotech firms aiming to accelerate the translation of bench research into clinical candidates.

For suppliers and distributors, the compound's CAS No. 1305324-97-3 is a key identifier in global trade databases, ensuring compliance with REACH and other regulatory frameworks. Its niche application spectrum positions it as a high-value product in the fine chemicals market, with pricing influenced by factors such as purity, scale of production, and geopolitical supply chain dynamics.

Looking ahead, the versatility of 6-Bromo-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine ensures its continued relevance in medicinal chemistry and material science. Innovations in cryogenic reactions and flow chemistry may further optimize its synthesis, reducing costs and environmental impact. As the scientific community delves deeper into structure-activity relationships (SAR), this compound is poised to remain a cornerstone in the design of next-generation therapeutics.